Cas no 1197239-04-5 (N-Methyl 3,5-Dichloroaniline Hydrochloride)
N-Methyl 3,5-Dichloroaniline Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-METHYL 3,5-DICHLOROANILINE, HCL
- 3,5-Dichloro-N-methylaniline hydrochloride
- (3,5-DICHLORO-PHENYL)-METHYL-AMINE HYDROCHLORIDE
- AKOS015908388
- 3,5-dichloro-N-methylaniline;hydrochloride
- MFCD08456850
- 3,5-Dichloro-N-methylanilinehydrochloride
- CS-0211569
- BS-19997
- DTXSID00669510
- EN300-7377435
- SB76811
- N-methyl-3,5-dichloroaniline hydrochloride
- 3,5-Dichloro-N-methylaniline--hydrogen chloride (1/1)
- N-Methyl 3,5-dichloroaniline hydrochloride
- DB-361399
- Benzenamine, 3,5-dichloro-N-methyl-, hydrochloride (1:1)
- N-Methyl 3,5-dichloroaniline HCl
- 1197239-04-5
- G69273
- N-methyl-3,5-dichloroaniline hcl
- N-Methyl 3,5-Dichloroaniline Hydrochloride
-
- MDL: MFCD08456850
- Inchi: 1S/C7H7Cl2N.ClH/c1-10-7-3-5(8)2-6(9)4-7;/h2-4,10H,1H3;1H
- InChI Key: FKYROJJJGOMGDN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)NC)Cl.Cl
Computed Properties
- Exact Mass: 210.972232g/mol
- Monoisotopic Mass: 210.972232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
N-Methyl 3,5-Dichloroaniline Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019148666-10g |
3,5-Dichloro-N-methylaniline hydrochloride |
1197239-04-5 | 95% | 10g |
$400.00 | 2023-09-04 | |
| abcr | AB272688-1 g |
N-Methyl 3,5-dichloroaniline HCl; 98% |
1197239-04-5 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB272688-5 g |
N-Methyl 3,5-dichloroaniline HCl; 98% |
1197239-04-5 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB272688-25 g |
N-Methyl 3,5-dichloroaniline HCl; 98% |
1197239-04-5 | 25g |
€960.00 | 2023-04-26 | ||
| TRC | M326413-10mg |
N-Methyl 3,5-Dichloroaniline Hydrochloride |
1197239-04-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M326413-50mg |
N-Methyl 3,5-Dichloroaniline Hydrochloride |
1197239-04-5 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M326413-100mg |
N-Methyl 3,5-Dichloroaniline Hydrochloride |
1197239-04-5 | 100mg |
$ 80.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D523009-1g |
3,5-Dichloro-N-Methylaniline hydrochloride |
1197239-04-5 | 97% | 1g |
$180 | 2024-05-24 | |
| abcr | AB272688-1g |
N-Methyl 3,5-dichloroaniline HCl, 98%; . |
1197239-04-5 | 98% | 1g |
€110.00 | 2025-04-22 | |
| abcr | AB272688-5g |
N-Methyl 3,5-dichloroaniline HCl, 98%; . |
1197239-04-5 | 98% | 5g |
€246.00 | 2025-04-22 |
N-Methyl 3,5-Dichloroaniline Hydrochloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N-Methyl 3,5-Dichloroaniline Hydrochloride
Comprehensive Overview of N-Methyl 3,5-Dichloroaniline Hydrochloride (CAS No. 1197239-04-5): Properties, Applications, and Industry Insights
N-Methyl 3,5-Dichloroaniline Hydrochloride (CAS No. 1197239-04-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its molecular structure, featuring a methyl group and dichloro-substituted aniline, contributes to its reactivity and versatility in chemical transformations. This article explores its physicochemical properties, industrial applications, and emerging trends aligned with current research demands.
The compound’s hydrochloride salt form enhances solubility and stability, making it a preferred choice for precision reactions. Recent studies highlight its role in developing crop protection agents, aligning with the global push for sustainable agriculture. Researchers also investigate its potential in pharmaceutical APIs, particularly for targeted drug delivery systems—a hot topic in AI-driven drug discovery platforms.
From a technical perspective, N-Methyl 3,5-Dichloroaniline Hydrochloride exhibits a melting point range of 210–215°C and requires storage under inert conditions. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing the growing industry emphasis on high-purity chemicals. These attributes respond to frequent search queries such as "aniline derivatives in drug synthesis" and "chloro-substituted amine applications".
Environmental and regulatory considerations are paramount. The compound’s biodegradability profile and compliance with REACH standards cater to eco-conscious manufacturers. This aligns with trending searches on "green chemistry alternatives" and "sustainable chemical production", reflecting broader market shifts toward environmentally responsible practices.
Innovative applications include its use in electronic materials, where its aromatic structure contributes to conductive polymer development—a sector gaining traction due to flexible electronics demand. Such interdisciplinary uses position CAS No. 1197239-04-5 as a compound of interest in material science forums and patent filings.
Supply chain dynamics reveal increased procurement of N-Methyl 3,5-Dichloroaniline Hydrochloride by Asian pharmaceutical hubs, driven by cost-efficient synthesis protocols. This trend intersects with popular search terms like "specialty chemicals suppliers 2024" and "bulk pharmaceutical intermediates", underscoring its commercial relevance.
Future research directions may explore its catalytic applications or modifications for bioactive molecule design, areas frequently discussed in computational chemistry circles. Such prospects make this compound a recurring subject in academic literature and industry whitepapers, ensuring sustained visibility in scientific databases.
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